Cas no 1048358-87-7 (2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene)

• Product Name: 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene
• CAS No: 1048358-87-7
• MF: C₁₃H₉BrCl₂O
• MW: 332.019961118698
• CID: 5923834
• PubChem ID: 107086652
• Update Time: 2025-06-08

2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene
• EN300-14248008
• 2-[4-(bromomethyl)phenoxy]-1,4-dichlorobenzene
• 1048358-87-7

• Inchi： 1S/C13H9BrCl2O/c14-8-9-1-4-11(5-2-9)17-13-7-10(15)3-6-12(13)16/h1-7H,8H2
• InChI Key： IEEKJTVDPITAOT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)OC1C=C(C=CC=1Cl)Cl

Computed Properties

• Exact Mass: 329.92138g/mol
• Monoisotopic Mass: 329.92138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene

Research Brief on 2-4-(Bromomethyl)phenoxy-1,4-dichlorobenzene (CAS: 1048358-87-7): Recent Advances and Applications

2-4-(Bromomethyl)phenoxy-1,4-dichlorobenzene (CAS: 1048358-87-7) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromomethyl and dichlorobenzene moieties, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

Recent studies have highlighted the role of 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene as a key building block in the development of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which show promise for treating B-cell malignancies. The bromomethyl group serves as a reactive handle for further functionalization, enabling the introduction of diverse pharmacophores.

In addition to its applications in oncology, this compound has been investigated for its potential in antimicrobial drug development. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The dichlorobenzene moiety appears to enhance membrane permeability, while the bromomethyl group allows for targeted modifications to improve selectivity.

The synthetic routes to 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene have also been optimized in recent years. A 2024 paper in Organic Process Research & Development described a scalable, high-yield synthesis that reduces the use of hazardous reagents while maintaining excellent purity (>99%). This advancement is particularly significant for industrial-scale production, addressing previous challenges in manufacturing consistency.

From a safety and toxicological perspective, recent in vitro studies have characterized the compound's metabolic pathways and potential reactive metabolites. These findings, published in Chemical Research in Toxicology (2023), provide important insights for structure-activity relationship (SAR) studies and the design of safer derivatives. The research suggests that while the parent compound shows some cytotoxicity, strategic modifications can significantly improve its therapeutic index.

Looking forward, computational chemistry approaches are being increasingly applied to predict the properties and activities of novel derivatives based on the 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene scaffold. Machine learning models trained on existing data are helping to accelerate the discovery of optimized compounds with improved pharmacokinetic profiles. This integration of synthetic chemistry with computational methods represents an exciting frontier in drug discovery.

In conclusion, 2-4-(bromomethyl)phenoxy-1,4-dichlorobenzene (CAS: 1048358-87-7) continues to be a valuable chemical entity in pharmaceutical research. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions it as an important tool for medicinal chemists. Ongoing research is expected to uncover additional applications, particularly in targeted therapies and combination treatments for challenging diseases.